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Compound of Interest

Compound Name: Lantic acid

Cat. No.: B1674492

Note: The following information is provided for lactic acid. "Lantic acid" is not a recognized
chemical term and is presumed to be a typographical error.

This guide provides essential safety protocols, handling procedures, and disposal plans for
laboratory professionals working with lactic acid. Adherence to these guidelines is critical for
ensuring personal safety and regulatory compliance.

Hazard Identification and Classification

Lactic acid is a corrosive substance that requires careful handling.[1] Its primary hazards are
associated with direct contact. Depending on the concentration, it can cause skin irritation or
severe burns and serious eye damage.[2][3][4]
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potential corneal
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Respiratory Tract

Irritation

Inhalation of
vapors, mists, or
gas can cause
chemical burns
to the respiratory
tract.[1][6]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against exposure. All PPE

should be inspected before use.[7]
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Protection Type

Recommended Equipment

Standards &
Specifications

Eye/Face Protection

Tightly fitting safety goggles
with side shields.[4] For higher-
risk operations, use a face

shield (minimum 8-inch).[7]

Must be approved under
government standards such as
NIOSH (US) or EN 166 (EU).

[7]

Skin Protection

Chemical-resistant protective
gloves (e.g., Butyl rubber).[4]
Acid-resistant, long-sleeved

protective clothing.[4]

Gloves should be tested
according to EN 374.[2][8]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1][9] If ventilation is
inadequate or vapors/mists are
generated, use a
NIOSH/MSHA or EN 149
approved respirator.[1][6]

Use a full-face respirator with
appropriate cartridges (e.g.,
type ABEK - EN 14387) if risk
assessment deems it

necessary.[7]

Operational and Handling Protocols

A systematic approach to handling ensures minimal risk. The following workflow outlines the

key steps for safely using lactic acid in a laboratory setting.
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Start: Prepare for Handling

1. Area Preparation
Ensure fume hood/ventilation is active.
Confirm safety shower & eyewash are accessible.

'

2. Don PPE
Inspect and wear required eye/face protection,
gloves, and lab coat.

\ 4

3. Handle Lactic Acid
Avoid contact with skin and eyes.
Avoid inhaling vapors.

\ 4

4. Post-Handling Cleanup
Wash hands thoroughly.
Wipe down work surfaces.

'

5. Storage
Keep container tightly closed in a cool,
dry, well-ventilated place.

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safely Handling Lactic Acid.

Step-by-Step Handling Procedure

o Preparation: Work in a well-ventilated area, such as a chemical fume hood.[1][9] Ensure that
an eyewash station and safety shower are readily accessible.[1]

o Don PPE: Wear appropriate PPE as specified in the table above, including safety goggles, a
face shield if necessary, chemical-resistant gloves, and a lab coat.[6]

o Dispensing: Handle and open the container with care.[8] Avoid breathing any vapors or mists
that may be generated.[7]

» Use: Avoid direct contact with skin, eyes, and clothing.[9]
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o Post-Handling: After use, wash hands thoroughly.[2][6] Remove and wash any contaminated
clothing before reuse.[5]

o Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-
ventilated area away from incompatible materials like strong bases or oxidizing agents.[3][9]

Emergency and Disposal Plans

Immediate and appropriate action is crucial in the event of a spill or exposure.

First Aid Measures
Exposure Route Immediate Action

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[5][6]
Eye Contact Remove contact lenses if present and easy to

do.[2] Seek immediate medical attention from an

ophthalmologist.[8]

Take off immediately all contaminated clothing.

[8] Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes.[5][7] If skin

irritation persists or burns are present, seek

immediate medical advice.[1][5]

Rinse mouth with water.[7] Drink plenty of water

afterwards.[5] Do NOT induce vomiting.[4] Call a

Ingestion
physician or poison control center immediately.
[2][4]
Move the person into fresh air.[6] If breathing is
difficult, give oxygen.[6] If the person is not
Inhalation breathing, give artificial respiration, but do not

use the mouth-to-mouth method.[9] Seek

medical attention.[1]

Spill Response Protocol

In the event of a spill, follow this workflow to ensure safety and proper cleanup.
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1. Evacuate & Ventilate
Evacuate unnecessary personnel.
Ensure adequate ventilation.

\

2. Wear Appropriate PPE
Full protective gear including respirator
if vapors are present.

A

3. Contain & Absorb
Cover spill with inert, absorbent material
(sand, diatomaceous earth).

\

4. Collect Waste
Soak up material and place in a suitable,
closed container for disposal.

\

5. Clean Area
Clean the affected area thoroughly
with plenty of water.

Area Secured

Click to download full resolution via product page

Caption: Step-by-Step Spill Response Workflow.

Waste Disposal Plan

Improper disposal of lactic acid is a regulatory violation. The appropriate disposal method
depends on the quantity and concentration of the waste.
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Begin Disposal Assessment

Small Quantity?
(< 25 mL concentrated or
dilute solution)

Contains Heavy Metals
or Other Hazards?

Large Quantity)

Dispose as Hazardous Waste
Collect in a suitable container.
Contact EHS/licensed contractor.

Neutralize in-lab
(See protocol below)

Flush to Sanitary Sewer
with at least 20 parts water

Click to download full resolution via product page
Caption: Decision-Making Process for Lactic Acid Disposal.

This procedure should only be performed by trained personnel for small amounts of lactic acid
waste that are not contaminated with other hazardous materials like heavy metals.[10]

 Dilution: If using concentrated lactic acid (e.g., 88%), first dilute it by slowly adding the acid
to a large volume of cold water (aim for a concentration below 10%).[11][12] This step should
be done in a suitable container within a fume hood.

* Preparation of Base: In a separate, large container, prepare a solution of a weak base, such
as sodium bicarbonate (baking soda).[12]

* Neutralization: Slowly and carefully add the diluted lactic acid solution to the bicarbonate
solution while stirring.[12] Be cautious, as this reaction will release carbon dioxide gas
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(fizzing) and heat.[12] Add the acid in small portions to control the reaction.

e pH Check: After the reaction has subsided, check the pH of the resulting solution using a pH
meter or pH strips. The target pH is between 5 and 9.[10]

» Final Disposal: Once the solution is confirmed to be neutralized, it can be flushed down the
sanitary sewer with at least 20 parts of water.[10] Always check local regulations before
sewer disposal.[11]

For large quantities or contaminated lactic acid waste, do not attempt in-lab treatment.[10] It
must be collected in a designated, properly labeled hazardous waste container and managed
by your institution's Environmental Health and Safety (EHS) department or a licensed waste
disposal contractor.[10][13]

Cited Experimental Protocol: Lactic Acid Assay

For researchers needing to quantify lactic acid, colorimetric assay kits are a common method.
The following is a generalized methodology based on commercially available kits.[14]

e Sample Preparation:

o Serum/Plasma: Collect blood and separate serum or plasma via centrifugation.[14]
Samples may need to be diluted with PBS or normal saline.[14]

o Tissue: Homogenize the tissue sample in a buffer on ice, then centrifuge to collect the
supernatant for analysis.[14]

o Cells: Wash and collect cells, then lyse them using sonication or grinding in a
homogenization medium.[14] Centrifuge to clear the lysate.[14]

o Reagent Preparation: Prepare an enzyme working solution by mixing the provided enzyme
and diluent according to the kit's specific ratio.[14] This solution is often stable for only a
short period.[14]

e Assay Procedure:

o Add prepared samples and standards to separate wells of a microplate or tubes.
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o Add the enzyme working solution to each sample and standard.

o Incubate the reaction for a specified time at a specific temperature (e.g., 10 minutes at
37°C).

o Add a colorimetric probe or stopping reagent as directed by the protocol.
» Data Collection and Analysis:

o Measure the optical density (OD) at the specified wavelength (e.g., 530 nm) using a
microplate reader.[14]

o Calculate the lactic acid concentration in the samples by comparing their OD values to the
standard curve generated from the known concentrations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Lactic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674492#personal-protective-equipment-for-
handling-lantic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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